Cas no 647863-01-2 (7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine)

7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine is a heterocyclic compound featuring a pyridopyrimidine core with a benzyl substituent at the 7-position and a chloro group at the 4-position. The trifluoromethyl group at the 2-position enhances its electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. Its tetrahydropyrido[3,4-d]pyrimidine scaffold is structurally versatile, enabling applications in the synthesis of bioactive molecules, particularly kinase inhibitors and other pharmacologically active compounds. The presence of both chloro and trifluoromethyl groups offers opportunities for further functionalization, enhancing its utility in structure-activity relationship studies. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications.

7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine structure

647863-01-2 structure

Product Name:7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

CAS No:647863-01-2

MF:C₁₅H₁₃ClF₃N₃

MW:327.73203253746

CID:499606

PubChem ID:18456521

Update Time:2025-06-07

7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
- 7-benzyl-4-chloro-2-(trifluoromethyl)-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine
- Pyrido[3,4-d]pyrimidine,4-chloro-5,6,7,8-tetrahydro-7-(phenylmethyl)-2-(trifluoromethyl)-
- 4-chloro-7-(phenylmethyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-b]pyrimidine
- 4-chloro-7-(phenylmethyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
- AB53030
- AG-G-43386
- AK-27534
- CTK5C1709
- FT-0646427
- PubChem14897
- SCHEMBL3134731
- 647863-01-2
- CS-0077285
- DTXSID60594031
- AKOS015839168
- MFCD09834993
- A834881
- DB-073533
- 4-Chloro-7-benzyl-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
- Inchi： 1S/C15H13ClF3N3/c16-13-11-6-7-22(8-10-4-2-1-3-5-10)9-12(11)20-14(21-13)15(17,18)19/h1-5H,6-9H2
- InChI Key： YREWJHWRHYBMPE-UHFFFAOYSA-N
- SMILES： ClC1=C2C(CN(CC3C=CC=CC=3)CC2)=NC(C(F)(F)F)=N1

Computed Properties

Exact Mass: 327.07500
Monoisotopic Mass: 327.075
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 374
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29A^2
XLogP3: 3.5

Experimental Properties

Density: 1.379
Boiling Point: 355.9°C at 760 mmHg
Flash Point: 169.1°C
Refractive Index: 1.563
PSA: 29.02000
LogP: 3.64500

7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029184252-250mg	7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine	647863-01-2	95%	250mg	$176.75	2023-09-01
Alichem	A029184252-1g	7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine	647863-01-2	95%	1g	$464.28	2023-09-01
Chemenu	CM164903-1g	7-benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine	647863-01-2	95%	1g	$***	2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1147925-1g	7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine	647863-01-2	95+%	1g	￥3942.00	2024-05-05
abcr	AB569301-100mg	7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine; .	647863-01-2		100mg	€289.90	2025-04-17
abcr	AB569301-250mg	7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine; .	647863-01-2		250mg	€330.70	2024-04-16
abcr	AB569301-1g	7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine; .	647863-01-2		1g	€747.80	2024-04-16
Ambeed	A661026-1g	7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine	647863-01-2	95+%	1g	$454.0	2024-04-18
Ambeed	A661026-100mg	7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine	647863-01-2	95+%	100mg	$206.0	2025-04-18
Ambeed	A661026-100mg	7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine	647863-01-2	95+%	100mg	$206.0	2025-04-18

7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Suppliers

Amadis Chemical Company Limited

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(CAS:647863-01-2)7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

Order Number:A834881

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:31

Price ($):409.0

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